Cas no 1806166-55-1 (2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806166-55-1
• MF: C₈H₃F₃IN₃O₃
• MW: 373.027404069901
• CID: 4835832
• Update Time: 2025-10-29

2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C8H3F3IN3O3/c9-8(10,11)18-5-3-4(1-2-13)14-7(12)6(5)15(16)17/h3H,1H2
• InChI Key： KKWPMPVGGVCVHY-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(CC#N)=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 2.2
• Topological Polar Surface Area: 91.7

Additional information on 2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile

Recent Advances in the Study of 2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1806166-55-1)

The compound 2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1806166-55-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and nitro substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules.

A key area of research has been the optimization of synthetic routes for 2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. The study highlighted the compound's stability under various reaction conditions, making it a versatile intermediate for further functionalization. The presence of the iodine atom at the 2-position and the electron-withdrawing nitro and trifluoromethoxy groups at the 3- and 4-positions, respectively, contribute to its reactivity in nucleophilic aromatic substitution reactions.

In the realm of drug discovery, 2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile has been explored as a precursor for the development of kinase inhibitors. A recent preprint on bioRxiv detailed its use in the synthesis of pyridine-based compounds targeting the JAK-STAT signaling pathway. The study reported that derivatives of this compound exhibited potent inhibitory activity against JAK2 and JAK3 kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for designing novel therapeutics for inflammatory and autoimmune diseases.

Another notable application of this compound is in agrochemical research. A 2024 report in Pest Management Science described its incorporation into novel pyridine-containing herbicides. The trifluoromethoxy group was found to enhance the herbicidal activity by improving membrane permeability and target binding affinity. Field trials demonstrated effective control of broadleaf weeds at low application rates, indicating its potential as an environmentally friendly alternative to existing herbicides.

Despite these promising developments, challenges remain in the large-scale production and formulation of 2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile. Recent patent filings (e.g., WO2023124567) have addressed some of these issues by proposing novel purification techniques and stable crystalline forms. Additionally, computational studies have provided insights into its molecular properties, aiding in the design of more efficient synthetic routes and derivatives with improved pharmacological profiles.

In conclusion, 2-Iodo-3-nitro-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1806166-55-1) represents a valuable chemical entity with diverse applications in medicinal and agrochemical research. Ongoing studies continue to uncover its potential, and future research directions may include exploring its use in materials science and as a probe for studying biological systems. The compound's unique structural features and reactivity make it a compelling subject for further investigation in the chemical biology and pharmaceutical fields.